Icosa-6,8,11,14-tetraenoic acid

• Molecular Formula: C20H32O2
• Molecular Weight: 304.5 g/mol
• IUPAC Name: (6E,8E,11E,14E)-icosa-6,8,11,14-tetraenoic acid
• InChI: InChI=1S/C20H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,12-15H,2-5,8,11,16-19H2,1H3,(H,21,22)/b7-6+,10-9+,13-12+,15-14+
• InChI Key: DWPVTYBWOACIHU-PZVVRBJASA-N
• Isomeric SMILES: CCCCC/C=C/C/C=C/C/C=C/C=C/CCCCC(=O)O
• Canonical SMILES: CCCCCC=CCC=CCC=CC=CCCCCC(=O)O

Description

Icosa-6,8,11,14-tetraenoic acid is any icosatetraenoic acid with the double bonds at positions 6, 8, 11 and 14.

Scientific Research Applications

Synthesis and Applications

• Synthesis of Marine Lipid Hydrocarbons : Research has shown the synthesis of naturally occurring hydrocarbons from Icosa-6,8,11,14-tetraenoic acid, demonstrating its utility in producing complex marine compounds (Holmeide, Skattebol, & Sydnes, 2001).

• Development of Phospholipase A2 Inhibitors : Studies indicate that derivatives of Icosa-6,8,11,14-tetraenoic acid have been synthesized as potential inhibitors of phospholipase A2, an enzyme involved in inflammation and other biological processes (Holmeide & Skattebol, 2000).

• Quantification of Biochemical Intermediates : A deuterated version of Icosa-6,8,11,14-tetraenoic acid has been synthesized for the precise quantitation of biochemical intermediates in novel biosynthetic pathways, particularly in neurological contexts (Cheng et al., 2008).

• Inhibition of Monoacylglycerol Lipase : Research into heterocyclic analogues of Icosa-6,8,11,14-tetraenoic acid has provided insights into the inhibition of monoacylglycerol lipase, a key enzyme in lipid metabolism (Cisneros et al., 2007).

• Metabolite Synthesis in EPA and DHA Bioconversion : Studies have shown the synthesis of various metabolites from Icosa-6,8,11,14-tetraenoic acid, which are important in the bioconversion of EPA and DHA, two essential fatty acids (Flock & Skattebol, 2000).

Biological and Health Implications

• Inflammatory and Cardiovascular Effects : Research has explored the effects of Icosa-6,8,11,14-tetraenoic acid derivatives on cardiovascular health and inflammation, demonstrating potential therapeutic applications in these areas (Jia et al., 2020).

• Role in Cyclooxygenase Activity : The compound has been studied in the context of cyclooxygenase activity, which is pivotal in the synthesis of prostaglandins, important mediators in inflammation and pain (Izzo & Mitchell, 2019).

• Effects on Human Retinal Vascular Endothelial Cells : Studies have indicated its role in reducing inflammation in human retinal vascular endothelial cells, suggesting implications for ocular health (Chen et al., 2005).

Additional Research Areas

• Pheromone Biosynthesis in Insects : Research has also delved into its role in the biosynthesis and transport of pheromones in insects, highlighting its broader biological significance (Wang et al., 2013).

• Investigation in Metabolic Disorders : The compound has been investigated for its potential therapeutic effects in metabolic disorders like nonalcoholic steatohepatitis (NASH) and diabetes, due to its insulin-sensitizing and anti-inflammatory properties (van den Hoek et al., 2019).